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Compound of Interest

Compound Name: N-Ethyl-N-methylpropionamide

Cat. No.: B7892019

Get Quote

The cleaning industry is in a constant state of evolution, driven by the dual demands of

enhanced performance and improved environmental and human safety profiles. Traditional

solvents, while effective, often face increasing regulatory scrutiny and consumer demand for

greener alternatives. N-Ethyl-N-methylpropionamide (NEMP), a tertiary amide, emerges as a

promising candidate to meet these challenges. Its chemical structure suggests a unique

combination of properties, including high solvency power for a wide range of organic and

inorganic soils, potential for biodegradability, and a favorable safety profile compared to some

conventional solvents.

This document serves as a comprehensive technical guide for researchers, chemists, and drug

development professionals interested in leveraging the properties of N-Ethyl-N-
methylpropionamide in novel cleaning formulations. It provides a detailed overview of its

physicochemical properties, a rationale for its use, formulation guidelines, and robust protocols

for evaluating its efficacy, compatibility, and stability.

Physicochemical Properties of N-Ethyl-N-
methylpropionamide
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Understanding the fundamental properties of N-Ethyl-N-methylpropionamide is crucial for its

effective incorporation into cleaning formulations. As a polar aprotic solvent, its utility is

grounded in its ability to dissolve a wide array of substances without relying on hydrogen

bonding.

Property Value Source

CAS Number 98278-03-6 [1][2][3][4]

Molecular Formula C₆H₁₃NO [1][2][3]

Molecular Weight 115.17 g/mol [1][2]

IUPAC Name N-ethyl-N-methylpropanamide [5]

Density 0.873 g/cm³ (Predicted)

Boiling Point
181.9 °C at 760 mmHg

(Predicted)
[6][7]

Flash Point 69.3 °C (Predicted) [6][7]

XLogP3 0.6 [5]

Hydrogen Bond Donor Count 0 [5]

Hydrogen Bond Acceptor

Count
1 [5]

Note: Some physical properties are predicted values as experimental data is not readily

available in all cited sources.[7]

Rationale for Use in Cleaning Formulations: A
Mechanistic Perspective
The selection of a solvent in a cleaning formulation is a critical decision that dictates its efficacy

against specific soils. N-Ethyl-N-methylpropionamide's structure as a tertiary amide provides

several key advantages:
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High Solvency Power: The amide functional group imparts a strong dipole moment, making it

an excellent solvent for polarizable organic molecules, including greases, oils, and polymeric

binders often found in industrial and household soils.

Aprotic Nature: Lacking acidic protons, it is less reactive than protic solvents and is suitable

for formulations containing sensitive components like enzymes or for cleaning reactive metal

surfaces where corrosion is a concern.

Hydrotropic Effect: In aqueous solutions, it can act as a hydrotrope, increasing the solubility

of sparingly soluble organic components, such as surfactants or fragrances, leading to a

stable and clear formulation.

Potential Replacement for Solvents of Concern: It has the potential to replace solvents like

N-Methyl-2-pyrrolidone (NMP) and Dimethylformamide (DMF), which are facing increasing

regulatory pressure due to toxicity concerns.
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Mechanism of Soil Removal
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(Non-polar)

Adhesion

N-Ethyl-N-methylpropionamide
(Polar Aprotic Solvent)

1. Penetrates & Solubilizes

Water + Surfactants

2. Lifts & Emulsifies

Soil is Lifted and
Suspended in Solution

3. Washed Away

Click to download full resolution via product page

Caption: Solubilization and removal of non-polar soil from a substrate by N-Ethyl-N-
methylpropionamide.

Formulation Guidelines
When incorporating N-Ethyl-N-methylpropionamide into a cleaning agent, it is essential to

consider its compatibility with other ingredients and the target application.

Compatibility:

Surfactants: Generally compatible with anionic, non-ionic, and cationic surfactants. Its

hydrotropic properties can improve the stability of surfactant systems.
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Builders and Chelating Agents: Compatible with common builders (e.g., silicates,

carbonates) and chelating agents (e.g., EDTA, GLDA) that manage water hardness.[8]

Enzymes: As an aprotic solvent, it is less likely to denature enzymes compared to alcohols,

but compatibility testing is essential.

Polymers: Can be an effective solvent for various polymers, making it useful in graffiti

removers or adhesive and paint stripping formulations.

Suggested Concentration Ranges:

Application
Concentration Range (%
w/w)

Rationale

Heavy-Duty Industrial

Degreasing
10 - 40%

High concentration needed to

dissolve heavy oils, greases,

and waxes.

Electronics & Precision

Cleaning
5 - 25%

Effective at removing flux

residues and other

contaminants with low risk of

surface damage.

General Purpose Hard Surface

Cleaners
1 - 10%

Acts as a co-solvent and

hydrotrope to boost the

performance of surfactants on

common household soils.

Paint & Graffiti Removers 20 - 60%

High solvency power is

required to break down cross-

linked polymer binders in

paints and inks.

Application Protocols
To ensure trustworthy and reproducible results, the following detailed protocols are provided for

the evaluation of formulations containing N-Ethyl-N-methylpropionamide.
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Protocol Workflow: Cleaning Efficacy Evaluation

1. Substrate Preparation
(e.g., Stainless Steel Coupons)

2. Soil Application
(Standardized soil, e.g., grease, carbon)

3. Pre-Cleaning Measurement
(Gravimetric Analysis - Initial Weight)

4. Cleaning Process
(Immersion, Spray, Wipe with Test Formulation)

5. Rinsing & Drying
(Standardized procedure, e.g., DI water rinse)

6. Post-Cleaning Measurement
(Gravimetric Analysis - Final Weight)

7. Calculation of Efficacy
(% Soil Removal)

Click to download full resolution via product page
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Caption: A typical experimental workflow for quantifying the cleaning performance of a

formulation.

Protocol 4.1: Evaluation of Cleaning Efficacy
(Gravimetric Method)
Objective: To quantitatively determine the effectiveness of a cleaning formulation containing N-
Ethyl-N-methylpropionamide in removing a standardized soil from a hard surface.

Materials:

Test Substrates (e.g., 5x5 cm stainless steel coupons)

Standardized Soil (e.g., mixture of mineral oil, carbon black, and fatty acids)

Test Formulation and Control (e.g., a formulation without N-Ethyl-N-methylpropionamide)

Analytical Balance (± 0.0001 g)

Ultrasonic bath or mechanical agitator

Drying Oven

Deionized Water

Methodology:

Substrate Preparation: a. Clean all coupons with acetone and deionized water, then dry

completely in an oven at 105°C for 1 hour. b. Allow coupons to cool to room temperature in a

desiccator.

Initial Measurement: a. Weigh each clean, dry coupon on the analytical balance. Record this

as W₁.

Soil Application: a. Apply a consistent amount (e.g., 0.1 g) of the standardized soil evenly

across the surface of each coupon. b. Weigh the soiled coupon. Record this as W₂. The

initial weight of the soil is Sᵢ = W₂ - W₁.
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Cleaning Process: a. Immerse each soiled coupon in a beaker containing 100 mL of the test

formulation. b. Place the beaker in an ultrasonic bath or on a mechanical shaker for a

defined period (e.g., 10 minutes) at a controlled temperature (e.g., 40°C).

Rinsing and Drying: a. Remove the coupon from the cleaning solution and rinse thoroughly

with a stream of deionized water for 30 seconds. b. Dry the coupon in an oven at 105°C for 1

hour. c. Cool the coupon to room temperature in a desiccator.

Final Measurement: a. Weigh the final, cleaned coupon. Record this as W₃. The final weight

of the remaining soil is S_f = W₃ - W₁.

Calculation: a. Calculate the Cleaning Efficacy (%) using the following formula: Efficacy (%) =

[(Sᵢ - S_f) / Sᵢ] * 100

Protocol 4.2: Surface Compatibility Testing
Objective: To assess any adverse effects of the cleaning formulation on various materials.

Materials:

Material samples (e.g., plastics like polycarbonate, ABS; metals like aluminum, copper;

elastomers like neoprene, EPDM)

Test Formulation

Environmental chamber

Microscope or visual inspection tools

Methodology:

Immerse a sample of each material into the test formulation for a prolonged period (e.g., 24-

72 hours) at an elevated temperature (e.g., 50°C) to simulate accelerated aging.

Remove, rinse, and dry the samples.

Visually inspect each sample for any signs of degradation, such as swelling, cracking,

discoloration, or hazing.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7892019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform quantitative tests if required, such as measuring changes in weight, dimensions, or

hardness.

Safety, Handling, and Environmental Profile
While N-Ethyl-N-methylpropionamide presents a potentially favorable alternative to some

traditional solvents, all chemicals must be handled with care.

Handling: Use in a well-ventilated area and wear appropriate Personal Protective Equipment

(PPE), including gloves and safety glasses.[9] Wash hands thoroughly after handling.[9]

Safety: The toxicological properties of this specific material have not been thoroughly

investigated.[9] However, related compounds may cause irritation to the eyes, respiratory

system, and skin.[9] Always consult the full Safety Data Sheet (SDS) from the supplier

before use.

Environmental Profile: There is limited publicly available data on the biodegradability and

aquatic toxicity of N-Ethyl-N-methylpropionamide.[10] Further research is required to fully

characterize its environmental impact. Formulators should consider this data gap when

developing products for environmentally sensitive applications.
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Formulation Development Logic

Define Cleaning
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Identify Soil Type
(Grease, Polymer, etc.)
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Test Efficacy
(Protocol 4.1)

Test Compatibility
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Caption: A decision-making framework for incorporating NEMP into a new cleaning formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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